Cas no 2140-58-1 (Adenosine 5'-(trihydrogen diphosphate), P'-α-D-glucopyranosyl ester)

Adenosine 5'-(trihydrogen diphosphate), P'-α-D-glucopyranosyl ester structure

2140-58-1 structure

Product Name:Adenosine 5'-(trihydrogen diphosphate), P'-α-D-glucopyranosyl ester

CAS No:2140-58-1

Molecular Formula:C₁₆H₂₅N₅O₁₅P₂

Molecular Weight:589.3418

CID:264975

PubChem ID:16500

Adenosine 5'-(trihydrogen diphosphate), P'-α-D-glucopyranosyl ester Properties

Names and Identifiers

- Adenosine5'-(trihydrogen diphosphate), P'-a-D-glucopyranosyl ester
- Adenosine pyrophosphate-glucose
- Adenosine diphosphoglucose
- Adenosine diphosphate glucose
- Adenosine diphosphate D-glucose
- Adenosine 5'-pyrophosphate, α-D-glucosyl ester
- Adenosine 5'- pyrophosphate, glucosyl ester
- Adenosine 5'-pyrophosphate mono-D-glucosyl ester
- Adenosine 5'-diphosphoglucose
- Adenosine 5'-(trihydrogen pyrophosphate) mono-α-D-glucosyl ester
- Adenosine 5'-(trihydrogen pyrophosphate) mono-D-glucosyl ester
- ADP-Glucose
- ADP-D-glucose
- Adenosine 5'-pyrophosphate, α-D-glucopyranosyl ester (7CI)
- Adenosine 5'-(trihydrogen pyrophosphate), mono-α-D-glucopyranosyl ester (8CI)
- Adenosine 5'-(trihydrogen diphosphate), P'-α-D-glucopyranosyl ester
- CHEBI:15751
- Adenosine 5'-pyrophosphate mono-D-glucosyl ester
- Adenosine pyrophosphate-glucose
- SCHEMBL8176294
- Adenosine diphosphoglucose
- adenosine diphosphate glucose
- DTXSID101318219
- ADP-glucose
- Adenosine 5'-(trihydrogen diphosphate) glucopyranosyl ester
- Adenosine 5'-diphosphoglucose
- Adenosine 5'-(trihydrogen pyrophosphate) mono-D-glucosyl ester
- ADPglucose
- ADPG
- ADP-D-glucose
- ADP Glucose
- Adenosine 5'-(trihydrogen diphosphate) P'-alpha-delta-glucopyranosyl ester
- {[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}({[hydroxy({[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy})phosphoryl]oxy})phosphinic acid
- Adenosine 5'-(trihydrogen pyrophosphate) mono-delta-glucosyl ester
- 2140-58-1
- ADP alpha-D-glucoside
- ADENOSINE-5'-MONOPHOSPHATE GLUCOPYRANOSYL-MONOPHOSPHATE ESTER
- [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] hydrogen phosphate
- PD060258
- DB01774
- Adenosine diphosphate D-glucose
- Adenosine 5'-pyrophosphate alpha-delta-glucosyl ester
- Adenosine 5'-(trihydrogen diphosphate), P'-alpha-D-glucopyranosyl ester
- Adenosine 5'-pyrophosphate a-delta-glucosyl ester
- ADP-alpha-D-glucose
- ADQ
- Adenosine pyrophosphateglucose
- Q27098215
- adenosine 5'-[3-(alpha-D-glucopyranosyl) dihydrogen diphosphate]
- Adenosine 5'-pyrophosphate glucosyl ester
- ADENOSINE-5'-DIPHOSPHATE-GLUCOSE
- Adenosine 5'-pyrophosphate mono-delta-glucosyl ester
- Adenosine 5'-pyrophosphate alpha-D-glucosyl ester
- CHEMBL227552
- C00498
- Adenosine 5'-pyrophosphate, α-D-glucopyranosyl ester (7CI)
- Adenosine 5'-(trihydrogen pyrophosphate) mono-α-D-glucosyl ester
- Adenosine 5'-pyrophosphate, glucosyl ester
- Adenosine 5'-pyrophosphate, α-D-glucosyl ester
- [(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methyl (2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl dihydrogen diphosphate (non-preferred name)
- [[(2R, 3S, 4R, 5R)-5-(6-aminopurin-9-yl)-3, 4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] hydrogen phosphate
- [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-oxolan-2-yl]methoxy-hydroxy-phosphoryl]oxy-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-phosphinic acid
- NS00015209
- ADPmannose
- ADP-alpha-D-mannose
- Adenosine diphosphate-mannose
- APD-D-mannose
- ADP alpha-D-glucoside dianion
- +Expand
- InChIKey： WFPZSXYXPSUOPY-KNOZMRQBSA-N
- Inchi： InChI=1S/C16H25N5O15P2/c17-13-7-14(19-3-18-13)21(4-20-7)15-11(26)9(24)6(33-15)2-32-37(28,29)36-38(30,31)35-16-12(27)10(25)8(23)5(1-22)34-16/h3-6,8-12,15-16,22-27H,1-2H2,(H,28,29)(H,30,31)(H2,17,18,19)/t5-,6-,8-,9-,10+,11-,12-,15-,16?/m1/s1
- SMILES： OC[C@H]1OC(OP(OP(OC[C@H]2O[C@@H](N3C=NC4C(=NC=NC3=4)N)[C@H](O)[C@@H]2O)(O)=O)(O)=O)[C@H](O)[C@@H](O)[C@@H]1O

Computed Properties

Exact Mass: 589.082
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 19
Rotatable Bond Count: 9
Monoisotopic Mass: 589.082
Heavy Atom Count: 38
Complexity: 925
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _6.2
Topological Polar Surface Area: 312A^2

Experimental Properties

LogP: -3.34060
PSA: 331.37000
Refractive Index: 1.867
Boiling Point: 997.5°Cat760mmHg
Flash Point: 557.1°C
Density: 2.42

Adenosine 5'-(trihydrogen diphosphate), P'-α-D-glucopyranosyl ester Synthesis

Synthetic Circuit 1

4578-31-8

6736-77-2

2140-58-1

2596-55-6

64161-84-8

Reaction Conditions

1.1R:R:1H-Imidazole, S:D2O, 1 h, 37°C
1.218 h, 37°C
1.3C:Alkaline phosphatase, S:H2O, 24 h, 30°C, pH 8

Reference

: A Simple Synthesis of Sugar Nucleoside Diphosphates by Chemical Coupling in Water

By Tanaka, Hidenori et al, Angewandte Chemie, 2012, 51(46), 11531-11534

Adenosine 5'-(trihydrogen diphosphate), P'-α-D-glucopyranosyl ester Raw materials

Adenosine 5'-(trihydrogen diphosphate), P'-α-D-glucopyranosyl ester Preparation Products

Adenosine 5'-(trihydrogen diphosphate), P'-α-D-glucopyranosyl ester Related Literature

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2140-58-1 (Adenosine 5'-(trihydrogen diphosphate), P'-α-D-glucopyranosyl ester) Related Products

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